Cas no 892287-56-8 (3-(4-chlorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one)

• Product Name: 3-(4-chlorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• CAS No: 892287-56-8
• MF: C₁₃H₁₄ClN₃O
• MW: 263.722761631012
• CID: 4664112
• Update Time: 2025-05-20

3-(4-chlorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenyl)-1,4,8-triazaspiro-[4.5]dec-3-en-2-one
• 3-(4-chlorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• Inchi： 1S/C13H14ClN3O/c14-10-3-1-9(2-4-10)11-12(18)17-13(16-11)5-7-15-8-6-13/h1-4,15H,5-8H2,(H,17,18)
• InChI Key： HMUISDLOWZZRNR-UHFFFAOYSA-N
• SMILES： N1C2(CCNCC2)N=C(C2=CC=C(Cl)C=C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 3-(4-chlorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

3-(4-Chlorophenyl)-1,4,8-Triazaspiro[4.5]Dec-3-En-2-One: A Comprehensive Overview

3-(4-Chlorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS No. 892287-56-8) is a complex organic compound with a unique spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug development and material science. The molecule's structure consists of a spiro ring system fused with a triazole moiety, which contributes to its distinctive chemical properties and reactivity.

The synthesis of 3-(4-chlorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one involves a series of carefully designed reactions that exploit the principles of spirocyclic chemistry. Recent advancements in this area have enabled chemists to achieve higher yields and better control over the stereochemistry of the product. For instance, researchers have employed transition metal-catalyzed coupling reactions to construct the spirocyclic framework efficiently. These methods not only enhance the scalability of the synthesis but also pave the way for further modifications to explore its pharmacological potential.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The presence of a triazole ring and a chlorophenyl group introduces versatility into the molecule, allowing it to interact with various biological targets. Recent studies have highlighted its ability to modulate enzyme activity and influence cellular signaling pathways, making it a valuable candidate for anti-inflammatory and anticancer drug development.

In addition to its pharmaceutical applications, 3-(4-chlorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one has shown potential in materials science. Its rigid spirocyclic structure and conjugated system make it an attractive candidate for use in organic electronics and optoelectronic devices. Researchers have explored its properties as a semiconducting material, demonstrating its ability to facilitate charge transport in thin-film transistors.

The latest research on this compound has also focused on understanding its environmental impact and degradation pathways. Studies have shown that under certain conditions, 3-(4-chlorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one undergoes hydrolytic cleavage, leading to the formation of less complex byproducts. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, 3-(4-chlorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS No. 892287-56-8) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity continue to inspire innovative research directions, positioning it as a key player in future advancements in chemistry and beyond.